Cas no 1024298-87-0 (1-(4-chloro-2-nitrophenyl)sulfonyl-4-phenylpiperazine)

• Product Name: 1-(4-chloro-2-nitrophenyl)sulfonyl-4-phenylpiperazine
• CAS No: 1024298-87-0
• MF: C₁₆H₁₆ClN₃O₄S
• MW: 381.833941459656
• MDL: MFCD03839787
• CID: 5156493
• Update Time: 2026-03-04

1-(4-chloro-2-nitrophenyl)sulfonyl-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-nitrophenyl)sulfonyl-4-phenylpiperazine

• MDL： MFCD03839787
• Inchi： 1S/C16H16ClN3O4S/c17-13-6-7-16(15(12-13)20(21)22)25(23,24)19-10-8-18(9-11-19)14-4-2-1-3-5-14/h1-7,12H,8-11H2
• InChI Key： NFQAKTVSSWBRIP-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(Cl)C=C2[N+]([O-])=O)(=O)=O)CCN(C2=CC=CC=C2)CC1

Additional information on 1-(4-chloro-2-nitrophenyl)sulfonyl-4-phenylpiperazine

Research Briefing on 1-(4-chloro-2-nitrophenyl)sulfonyl-4-phenylpiperazine (CAS: 1024298-87-0)

1-(4-chloro-2-nitrophenyl)sulfonyl-4-phenylpiperazine (CAS: 1024298-87-0) is a sulfonamide derivative that has garnered significant attention in recent chemical and biomedical research due to its potential pharmacological properties. This compound, characterized by its unique structural features, has been explored for its interactions with various biological targets, particularly in the context of central nervous system (CNS) disorders and cancer therapeutics. Recent studies have focused on its synthesis, molecular mechanisms, and therapeutic applications, making it a compound of interest for drug discovery and development.

The synthesis of 1-(4-chloro-2-nitrophenyl)sulfonyl-4-phenylpiperazine involves multi-step organic reactions, with key intermediates being 4-chloro-2-nitrobenzenesulfonyl chloride and 1-phenylpiperazine. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize the compound and ensure its structural integrity.

In pharmacological studies, 1-(4-chloro-2-nitrophenyl)sulfonyl-4-phenylpiperazine has demonstrated notable activity as a modulator of serotonin and dopamine receptors, suggesting its potential utility in treating psychiatric disorders such as schizophrenia and depression. Preliminary in vitro assays have shown that the compound exhibits high affinity for specific receptor subtypes, which could translate into targeted therapeutic effects with reduced side effects compared to existing treatments. Additionally, recent findings indicate its role in inhibiting certain kinase enzymes involved in cancer cell proliferation, opening avenues for its use in oncology.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and safety profiles of 1-(4-chloro-2-nitrophenyl)sulfonyl-4-phenylpiperazine. Current research is focused on structural modifications to enhance its bioavailability and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline. Future studies are expected to explore its efficacy in animal models and, eventually, clinical trials.

In conclusion, 1-(4-chloro-2-nitrophenyl)sulfonyl-4-phenylpiperazine represents a promising candidate for further investigation in both CNS and oncology research. Its unique chemical structure and biological activity underscore its potential as a lead compound for novel therapeutics. Continued research efforts will be essential to fully elucidate its mechanisms of action and therapeutic potential, paving the way for its eventual clinical application.